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Compound of Interest

Compound Name: (-)-Quinate

Cat. No.: B1225582 Get Quote

Essential Safety and Handling Guide for (-)-
Quinate
This guide provides crucial safety and logistical information for handling (-)-Quinate (quinic

acid) in a laboratory setting. Adherence to these protocols is essential for the protection of

researchers, scientists, and drug development professionals. This document outlines the

necessary personal protective equipment (PPE), safe handling procedures, and disposal plans

to minimize risks and ensure a safe working environment.

Personal Protective Equipment (PPE)
(-)-Quinate is classified as an irritant to the eyes, skin, and respiratory system.[1][2] The

selection and proper use of PPE are the first lines of defense against exposure. The following

table summarizes the recommended PPE for handling (-)-Quinate.
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection
Safety Glasses or Chemical

Goggles

Wear safety glasses with side

shields or tightly fitting

chemical splash goggles.[3][4]

These should conform to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3][4] A face

shield may be appropriate for

procedures with a higher

splash risk.[3]

Skin Protection Chemical-Resistant Gloves

Wear suitable chemical-

resistant gloves tested

according to EN 374 (Europe)

or ASTM F739 (US).[1][5]

Recommended materials for

protection against undissolved,

dry solids include

polychloroprene, nitrile rubber,

butyl rubber, and polyvinyl

chloride.[1] Always inspect

gloves for degradation before

use and wash hands

thoroughly after removal.[1]

Laboratory Coat

A clean, buttoned lab coat

must be worn to prevent skin

contact.[3] For tasks with a

higher risk of exposure,

consider an impervious apron.

Respiratory Protection Dust Mask or Respirator Use in a well-ventilated area to

minimize dust formation.[4][5]

If dust is generated or

ventilation is inadequate, a
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NIOSH/MSHA-approved

respirator should be worn.[4]

Note: No specific occupational exposure limits (PELs or TLVs) have been established for (-)-
Quinate by OSHA, NIOSH, or ACGIH.[3][4] Some sources refer to the limits for "Particulates

Not Otherwise Regulated".[1]

Operational Plan: Safe Handling Protocol
A systematic approach to handling (-)-Quinate is crucial for laboratory safety.

1. Preparation and Engineering Controls:

Ventilation: Always handle (-)-Quinate in a well-ventilated area, preferably within a chemical

fume hood, to minimize the inhalation of dust.[4][5]

Emergency Equipment: Ensure that a calibrated and easily accessible eyewash station and

safety shower are in the immediate work area.[4]

Spill Kit: A chemical spill kit appropriate for acidic powders should be readily available.

2. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[4]

Minimize dust formation by handling the solid material carefully, such as by gentle scooping

instead of pouring from a height.

When preparing solutions, add the (-)-Quinate powder to the solvent slowly to prevent

splashing.

Wash hands thoroughly after handling.[3]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible substances such as strong oxidizing agents.[4]
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Disposal Plan
Proper disposal of (-)-Quinate and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Collect excess (-)-Quinate powder and any contaminated disposable materials

(e.g., weighing papers, wipes) in a clearly labeled, sealed container for hazardous waste.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in a

designated hazardous waste container.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous waste. Allow the container to dry completely in a fume

hood before disposal according to your institution's guidelines.

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling (-)-Quinate.
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Hazard Assessment

PPE Selection

Final Check

Handling (-)-Quinate

Potential for splash?
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)
Standard Lab Coat

Potential for dust
 or aerosol generation?

NIOSH-Approved
Respirator

Yes

Work in a well-
ventilated area/fume hood

No

Safety Glasses
with Side Shields

No

Chemical Goggles
 and/or Face Shield

Yes

Proceed with Experiment

Click to download full resolution via product page

PPE selection workflow for handling (-)-Quinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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